2-(4-Fluorophenyl)malonic acid
Description
2-(4-Fluorophenyl)malonic acid is a useful research compound. Its molecular formula is C9H7FO4 and its molecular weight is 198.15 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C9H7FO4 |
|---|---|
Molecular Weight |
198.15 g/mol |
IUPAC Name |
2-(4-fluorophenyl)propanedioic acid |
InChI |
InChI=1S/C9H7FO4/c10-6-3-1-5(2-4-6)7(8(11)12)9(13)14/h1-4,7H,(H,11,12)(H,13,14) |
InChI Key |
KLOYRPDGRNTSFG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C(C(=O)O)C(=O)O)F |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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